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Frequently Asked Questions (FAQ)

Q1: What is the solubility of Sonolisib in DMSO? Sonolisib has high solubility in DMSO. It can be

dissolved at a concentration of at least 100 mg/mL (approximately 190 mM) to create a stock solution [1]

[2] [3].

Q2: How should I store Sonolisib stock solutions? For long-term storage, it is recommended to keep stock

solutions at -80°C for up to 6 months or at -20°C for up to 1 month [1] [2]. Always aliquot the solution to

avoid repeated freeze-thaw cycles.

Q3: What are some common formulation recipes for in vivo studies? Here are two common formulations

for preparing working solutions for animal experiments:

Formulation Composition
Final Sonolisib
Concentration

Formulation 1 [1]
[2]

10% DMSO + 40% PEG300 + 5% Tween-80 +
45% Saline

(\geq) 2.5 mg/mL (4.76 mM)

Formulation 2 [1]
[2]

10% DMSO + 90% (20% SBE-β-CD in Saline) (\geq) 2.5 mg/mL (4.76 mM)

Note: Co-solvents should be added sequentially in the order listed to ensure a clear solution [1] [2].
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Experimental Protocols

Protocol 1: Preparing a 100 mM DMSO Stock Solution

This protocol is for creating a high-concentration stock solution suitable for in vitro studies.

Calculate Mass: Weigh 52.6 mg of Sonolisib powder.

Add Solvent: Transfer the powder to a 1 mL volumetric tube. Add anhydrous DMSO to bring the total
volume to 1 mL.

Dissolve: Mix by vortexing or gentle shaking until the solution is clear and no solid is visible.
Sonication can be used to aid dissolution if necessary [2].

Aliquot and Store: Dispense the solution into small, single-use aliquots. Label with date,
concentration, and your initials. Store at -80°C.

Protocol 2: Preparing an In Vivo Dosing Solution (Formulation 1)

This protocol describes preparing 1 mL of a 2.5 mg/mL solution suitable for administration in animal

models.

Prepare Stock: Ensure you have a 25 mg/mL DMSO stock solution. This can be made by dissolving

25 mg of Sonolisib in 1 mL of DMSO.
Add PEG300: Pipette 100 µL of the 25 mg/mL DMSO stock into a new vial. Add 400 µL of PEG300

and mix evenly.
Add Tween-80: To the same vial, add 50 µL of Tween-80 and mix evenly.

Dilute to Final Volume: Finally, add 450 µL of physiological saline (0.9% NaCl) to the vial. Mix
thoroughly until the solution is clear [1] [2].

Use Fresh: For optimal results, use the prepared solution on the same day.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation in
DMSO stock

Water absorption in DMSO;
supersaturation.

Use fresh, anhydrous DMSO. Warm the tube
gently to 37°C and vortex. If precipitate persists,

briefly sonicate in a water bath [2].
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Issue Possible Cause Suggested Solution

Precipitation in in
vivo formulation

Incorrect order of solvent
addition; poor mixing.

Always add co-solvents in the specified sequence.
Ensure vigorous vortexing after each addition.

Loss of biological
activity

Degradation from improper
storage; repeated freeze-

thaw cycles.

Store stock solutions at recommended
temperatures (-80°C). Always create single-use

aliquots to minimize freeze-thaw cycles [1] [2].

Low solubility in
aqueous buffers

Inherent property of the

compound.

Do not dilute DMSO stock directly into large

volumes of aqueous buffer. Use one of the
recommended in vivo formulations which are

designed to maintain solubility.

Sonolisib Solution Preparation Workflow

The following diagram outlines the key decision points and steps for preparing Sonolisib solutions for

different experimental applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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